Cas no 1211201-30-7 (1-Ethyl-8-methylquinolin-4(1H)-one)

• Product Name: 1-Ethyl-8-methylquinolin-4(1H)-one
• CAS No: 1211201-30-7
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 5714629
• PubChem ID: 45588868
• Update Time: 2025-06-12

1-Ethyl-8-methylquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1211201-30-7
• AKOS002684055
• SB68041
• 1-Ethyl-8-methylquinolin-4(1H)-one
• 1-Ethyl-8-methyl-1H-quinolin-4-one
• 4(1H)-Quinolinone, 1-ethyl-8-methyl-

• Inchi： 1S/C12H13NO/c1-3-13-8-7-11(14)10-6-4-5-9(2)12(10)13/h4-8H,3H2,1-2H3
• InChI Key： IZVWBEMEGOSUQY-UHFFFAOYSA-N
• SMILES： O=C1C=CN(CC)C2C(C)=CC=CC=21

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.095±0.06 g/cm3(Predicted)
• Boiling Point: 298.4±40.0 °C(Predicted)
• pka: 3.16±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 1-Ethyl-8-methylquinolin-4(1H)-one

Recent Advances in the Study of 1-Ethyl-8-methylquinolin-4(1H)-one (CAS: 1211201-30-7): A Promising Scaffold in Medicinal Chemistry

The compound 1-Ethyl-8-methylquinolin-4(1H)-one (CAS: 1211201-30-7) has recently emerged as a significant focus in medicinal chemistry and drug discovery due to its versatile pharmacological properties. This quinoline derivative has demonstrated potential in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. Recent studies have highlighted its unique structural features, which enable interactions with multiple biological targets, making it a promising scaffold for the development of novel therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and biological evaluation of 1-Ethyl-8-methylquinolin-4(1H)-one derivatives. The study employed a combination of computational modeling and in vitro assays to identify key structural modifications that enhance binding affinity to target proteins. Notably, the introduction of specific substituents at the C-2 and C-6 positions of the quinoline ring significantly improved the compound's inhibitory activity against cyclooxygenase-2 (COX-2), suggesting its potential as a nonsteroidal anti-inflammatory drug (NSAID) candidate.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, investigated the antimicrobial properties of 1-Ethyl-8-methylquinolin-4(1H)-one. The research team synthesized a series of analogs and tested their efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The results indicated that certain derivatives exhibited potent antibacterial activity, with minimum inhibitory concentrations (MICs) comparable to existing antibiotics. These findings underscore the compound's potential as a lead structure for developing new antimicrobial agents.

Recent advancements in structural elucidation techniques, such as X-ray crystallography and NMR spectroscopy, have provided deeper insights into the molecular interactions of 1-Ethyl-8-methylquinolin-4(1H)-one with biological targets. A 2024 study in Nature Communications utilized cryo-EM to visualize the binding of this compound to the ATP-binding pocket of a kinase implicated in cancer progression. The high-resolution structural data revealed key hydrogen bonding and hydrophobic interactions, offering a blueprint for rational drug design.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 1-Ethyl-8-methylquinolin-4(1H)-one derivatives. Current research efforts are focused on improving solubility, metabolic stability, and bioavailability through targeted chemical modifications. Collaborative projects between academia and industry are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 1-Ethyl-8-methylquinolin-4(1H)-one (CAS: 1211201-30-7) represents a highly versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover new applications and refine its pharmacological profile, positioning it as a valuable candidate for future drug development. The integration of computational, synthetic, and structural biology approaches will be critical in unlocking the full potential of this compound in addressing unmet medical needs.